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Compound of Interest

Compound Name: 2-Bromo-3-chlorophenol

Cat. No.: B1280867 Get Quote

Technical Support Center: 2-Bromo-3-
chlorophenol
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe storage and handling of 2-Bromo-3-
chlorophenol.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Bromo-3-chlorophenol?

A1: 2-Bromo-3-chlorophenol is classified as a hazardous substance. The primary hazards

include:

Acute Toxicity (Oral): Harmful if swallowed.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

Q2: What are the proper storage conditions for 2-Bromo-3-chlorophenol?
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A2: To ensure stability and safety, 2-Bromo-3-chlorophenol should be stored under the

following conditions:

Temperature: Store at room temperature.

Atmosphere: Keep in an inert atmosphere (e.g., under nitrogen or argon).

Light: Store in a dark place, protected from light.

Container: Keep the container tightly sealed.

Q3: What personal protective equipment (PPE) is required when handling 2-Bromo-3-
chlorophenol?

A3: Appropriate PPE must be worn to minimize exposure. This includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat and, if there is a risk of splashing, additional protective

clothing.

Respiratory Protection: If working with the solid in a way that generates dust or if handling

solutions outside of a fume hood, a NIOSH-approved respirator is necessary.

Q4: What materials are incompatible with 2-Bromo-3-chlorophenol?

A4: Avoid contact with the following:

Strong oxidizing agents

Strong bases

Strong acids

Q5: How should 2-Bromo-3-chlorophenol waste be disposed of?
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A5: 2-Bromo-3-chlorophenol is a halogenated organic compound and must be disposed of as

hazardous waste. Collect waste in a designated, labeled, and sealed container. Do not mix with

non-halogenated waste. Follow all local, state, and federal regulations for hazardous waste

disposal.

Troubleshooting Guides
Issues with Solution Preparation
Problem: The 2-Bromo-3-chlorophenol is not dissolving in the chosen solvent.

Possible Causes & Solutions:

Incorrect Solvent Selection: While specific quantitative solubility data is limited, halogenated

phenols generally exhibit better solubility in organic solvents than in water.

Recommended Solvents: Try using polar aprotic solvents such as Dimethyl Sulfoxide

(DMSO) or Tetrahydrofuran (THF). Methanol may also be a suitable solvent.[2]

Avoid: Water is generally a poor solvent for this compound.

Insufficient Mixing: Ensure the solution is being adequately agitated. Use a magnetic stirrer

for a sufficient duration.

Low Temperature: Gently warming the solution may aid in dissolution. However, do this with

caution in a well-ventilated fume hood, as elevated temperatures can increase the vapor

pressure and inhalation hazard.

Concentration Too High: You may be attempting to create a supersaturated solution. Refer to

any available solubility data for similar compounds to estimate an appropriate concentration

range.

Problem: The solution appears cloudy or hazy.

Possible Causes & Solutions:

Incomplete Dissolution: See the troubleshooting steps above.
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Contamination: The solvent or the 2-Bromo-3-chlorophenol may be contaminated. Use

high-purity reagents and clean glassware.

Precipitation: The temperature of the solution may have dropped, causing the compound to

precipitate out. If gentle warming was used to dissolve the solid, allow the solution to cool to

room temperature slowly while stirring to check for stability.

Data Presentation
Physical and Chemical Properties of 2-Bromo-3-chlorophenol

Property Value Reference

Molecular Formula C₆H₄BrClO [3]

Molecular Weight 207.45 g/mol [3]

Appearance Solid

Melting Point 55.5 °C [4]

Boiling Point 233.0 ± 20.0 °C (Predicted) [4]

Density 1.788 ± 0.06 g/cm³ (Predicted) [4]

pKa 7.47 ± 0.10 (Predicted) [4]

Experimental Protocols
Protocol for Preparation of a 1% (w/v) Solution of 2-
Bromo-3-chlorophenol in a Suitable Organic Solvent
Objective: To prepare a 1% weight/volume solution of 2-Bromo-3-chlorophenol for

experimental use.

Materials:

2-Bromo-3-chlorophenol (solid)

Appropriate organic solvent (e.g., DMSO, THF, or Methanol)
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Volumetric flask (appropriate size for the desired volume)

Analytical balance

Weighing paper or weighing boat

Spatula

Funnel

Magnetic stirrer and stir bar

Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-resistant gloves

Procedure:

Calculation: Determine the mass of 2-Bromo-3-chlorophenol required. For a 1% (w/v)

solution, you will need 1 gram of solute for every 100 mL of solution. For example, to prepare

50 mL of a 1% solution, you would need 0.5 g of 2-Bromo-3-chlorophenol.[5]

Weighing:

Place a clean, dry weighing boat on the analytical balance and tare it.

Carefully weigh the calculated mass of 2-Bromo-3-chlorophenol into the weighing boat.

Record the exact mass.

Dissolution:

Place a magnetic stir bar into the volumetric flask.

Using a funnel, carefully transfer the weighed 2-Bromo-3-chlorophenol into the

volumetric flask.

Rinse the weighing boat and funnel with a small amount of the chosen solvent to ensure

all the solid is transferred into the flask.

Add approximately half of the final desired volume of the solvent to the flask.
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Place the flask on a magnetic stirrer and stir until the solid is completely dissolved. Gentle

warming in a fume hood may be applied if necessary.

Final Volume Adjustment:

Once the solid is completely dissolved, remove the flask from the stirrer.

Carefully add the solvent to the volumetric flask until the bottom of the meniscus reaches

the calibration mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Labeling and Storage:

Label the flask clearly with the name of the compound, concentration, solvent, and date of

preparation.

Store the solution according to the recommended storage conditions for 2-Bromo-3-
chlorophenol.

Mandatory Visualization
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Initial Assessment

Small Spill Response (<100 mL) Large Spill Response (>100 mL)

Chemical Spill Occurs

Assess Spill Size

Alert personnel in the immediate area

Small Spill

Evacuate the immediate area

Large Spill

Don appropriate PPE
(gloves, goggles, lab coat)

Contain the spill with
 an inert absorbent material

Collect absorbed material and
 contaminated debris in a sealed bag

Clean the spill area with soap and water

Dispose of waste as
 halogenated organic hazardous waste

Contact Environmental Health & Safety (EHS)

Secure the area and prevent entry

Await arrival of trained
 emergency response personnel

Click to download full resolution via product page

Caption: Workflow for handling a 2-Bromo-3-chlorophenol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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